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Compound of Interest

Compound Name: Tween 65

Cat. No.: B15548172

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals address the
challenges posed by Tween 65 interference in the Bradford protein assay.

Frequently Asked Questions (FAQS)
Q1: What is Tween 65 and why is it used in protein samples?

Tween 65, also known as Polysorbate 65, is a non-ionic surfactant. It is often used in biological
preparations to solubilize and stabilize proteins, particularly membrane proteins, and to prevent
non-specific binding in various applications.

Q2: How does Tween 65 interfere with the Bradford protein assay?

The Bradford assay relies on the binding of Coomassie Brilliant Blue G-250 dye to proteins,
which causes a shift in the dye's absorbance maximum from 465 nm to 595 nm.[1][2] Non-ionic
detergents like Tween 65 can interfere with this process in several ways:

» Direct Interaction with Dye: Detergents can interact with the Coomassie dye, causing a color
change even in the absence of protein, leading to a high background signal.

» Altered Protein-Dye Binding: The presence of detergent micelles can affect the hydrophobic
and ionic interactions between the protein and the dye, leading to inaccurate quantification.
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» Precipitation: High concentrations of detergents can cause the dye reagent to precipitate.[1]

[3]
Q3: What are the common signs of Tween 65 interference in my Bradford assay?

Common indicators of detergent interference include:

Unexpectedly high or inconsistent absorbance readings for your samples compared to your
standards.[4]

A high background absorbance in your blank (buffer with Tween 65 but no protein).

Precipitate formation in your assay tubes or microplate wells.[1][5]

A non-linear standard curve.

Q4: At what concentration does Tween 65 start to interfere with the assay?

Even low concentrations of non-ionic detergents can interfere with the Bradford assay.[6] While
the exact interfering concentration can vary depending on the specific protein and buffer
composition, it is generally recommended to keep the final detergent concentration in the assay
below 0.1%.[5] For Tween 80, a similar polysorbate, interference has been observed to
increase absorbance by 1.6 to 3.4 times.[7]

Q5: Are there alternative protein assays that are more compatible with Tween 65?
Yes, several alternatives exist, although they may also have limitations:

o Detergent Compatible (DC) Protein Assay: This is a modified Lowry assay that is compatible
with higher concentrations of detergents (up to 1%).[5]

 Bicinchoninic Acid (BCA) Assay: While also susceptible to some detergent interference, the
BCA assay is generally considered more robust against non-ionic detergents than the
Bradford assay. However, it is important to check the compatibility of your specific Tween 65
concentration with the BCA assay kit you are using.[4]

Troubleshooting Guide
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If you suspect that Tween 65 is interfering with your Bradford assay, follow this troubleshooting
workflow.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15548172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Problem:
Inaccurate/Inconsistent
Protein Readings

Is Tween 65 present
in your sample buffer?

No

Yes

Y

Assess Tween 65
Concentration

No (or if dilution
is not feasible)

Choose a Mitigation Strategy

Modify Standard Curve

Dilute Sample Remove Tween 65

Validate Results
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Start: Protein Sample
with Tween 65

1. Prepare Spin Column:
- Resuspend resin
- Remove storage buffer

l

2. Equilibrate Column:
- Add equilibration buffer
- Centrifuge to remove buffer

l

3. Load Sample:
- Apply protein sample
to the resin

:

4. Incubate:
- Allow sample to bind to resin
(typically 2 minutes)

l

5. Elute Protein:
- Centrifuge column
- Collect purified protein

End: Detergent-Free
Protein Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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